4-Amino-3-bromophenol
Overview
Description
4-Amino-3-bromophenol is an organic compound with the molecular formula C6H6BrNO. It has a molecular weight of 188.02 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with a bromine atom, an amino group (-NH2), and a hydroxyl group (-OH) attached to it .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 188.02 . The compound should be stored under inert gas (nitrogen or Argon) at 2–8 °C .Scientific Research Applications
Cancer Research :
- A novel bromophenol derivative, BOS-102, showed significant anticancer activities on human lung cancer cell lines. It induced cell cycle arrest and apoptosis in human A549 lung cancer cells via ROS-mediated PI3K/Akt and the MAPK signaling pathway (Guo et al., 2018).
Antioxidant Activities :
- Bromophenols isolated from red algae, Vertebrata lanosa, demonstrated potent antioxidant activity in various assays. One compound showed better antioxidant effect than luteolin and quercetin in cellular assays (Olsen et al., 2013).
- Bromophenols from Rhodomela confervoides were investigated for free radical scavenging activity and showed potent activities stronger than standard antioxidants BHT and ascorbic acid (Li et al., 2011).
Biological and Medicinal Applications :
- Novel bromophenol derivatives have been synthesized and evaluated as carbonic anhydrase inhibitors. These compounds demonstrated competitive inhibition with substrates and strong inhibitory activity against human carbonic anhydrase isoforms (Akbaba et al., 2013).
- Synthesized bromophenols, including natural products from red algae, were found to be inhibitors of protein tyrosine phosphatase 1B (PTP1B), contributing to potential applications in metabolic diseases (Guo et al., 2011).
Chemical Defense and Environmental Impact :
- Bromophenols present in marine organisms and used in industrial flame retardants were studied for their impact on cellular Ca2+ signaling in neuroendocrine cells. The study indicates the ecological and environmental impact of bromophenols (Hassenklöver et al., 2006).
Biodegradation and Environmental Remediation :
- The biodegradation of 4-bromophenol by Arthrobacter chlorophenolicus A6(T) was investigated in a packed bed reactor. This study is significant for understanding the removal of bromophenol in biological systems and its environmental implications (Sahoo et al., 2013).
Safety and Hazards
properties
IUPAC Name |
4-amino-3-bromophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c7-5-3-4(9)1-2-6(5)8/h1-3,9H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIRZAMLWKLMYLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1O)Br)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10577258 |
Source
|
| Record name | 4-Amino-3-bromophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10577258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
74440-80-5 |
Source
|
| Record name | 4-Amino-3-bromophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10577258 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-3-bromophenol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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